Cas no 2680882-32-8 (tert-butyl 3-hydroxy-3-({(prop-2-en-1-yloxy)carbonylamino}methyl)azetidine-1-carboxylate)

• Product Name: tert-butyl 3-hydroxy-3-({(prop-2-en-1-yloxy)carbonylamino}methyl)azetidine-1-carboxylate
• CAS No: 2680882-32-8
• MF: C₁₃H₂₂N₂O₅
• MW: 286.324183940887
• CID: 5626468
• PubChem ID: 165930406
• Update Time: 2025-10-28

tert-butyl 3-hydroxy-3-({(prop-2-en-1-yloxy)carbonylamino}methyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680882-32-8
• EN300-28308905
• tert-butyl 3-hydroxy-3-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)azetidine-1-carboxylate
• tert-butyl 3-hydroxy-3-({(prop-2-en-1-yloxy)carbonylamino}methyl)azetidine-1-carboxylate

• Inchi： 1S/C13H22N2O5/c1-5-6-19-10(16)14-7-13(18)8-15(9-13)11(17)20-12(2,3)4/h5,18H,1,6-9H2,2-4H3,(H,14,16)
• InChI Key： JMWQJJBNQUENAD-UHFFFAOYSA-N
• SMILES： OC1(CNC(=O)OCC=C)CN(C(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 286.15287181g/mol
• Monoisotopic Mass: 286.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 88.1Ų

Additional information on tert-butyl 3-hydroxy-3-({(prop-2-en-1-yloxy)carbonylamino}methyl)azetidine-1-carboxylate

tert-butyl 3-hydroxy-3-({(prop-2-en-1-yloxy)carbonylamino}methyl)azetidine-1-carboxylate (CAS No. 2680882-32-8)

The compound tert-butyl 3-hydroxy-3-({(prop-2-en-1-yloxy)carbonylamino}methyl)azetidine-1-carboxylate, identified by the CAS registry number 2680882-32-8, is a complex organic molecule with a diverse range of potential applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of azetidines, which are four-membered ring structures containing one nitrogen atom. The structure of this compound is characterized by a tert-butyl group, a hydroxyl group, and a propenoyl carbamate moiety attached to the azetidine ring.

Recent studies have highlighted the significance of azetidine derivatives in drug discovery due to their unique pharmacokinetic properties and ability to modulate various biological targets. The presence of the hydroxyl group in this compound suggests potential for hydrogen bonding interactions, which can enhance its solubility and bioavailability. Additionally, the propenoyl carbamate group introduces flexibility and reactivity, making this compound a promising candidate for further functionalization and optimization in medicinal chemistry.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution, amide formation, and esterification reactions. Researchers have explored various strategies to optimize the synthesis of similar azetidine derivatives, focusing on improving yield and purity while minimizing environmental impact. For instance, recent advancements in catalytic asymmetric synthesis have enabled the enantioselective construction of azetidine rings, which could be applied to the synthesis of this compound.

The biological activity of tert-butyl 3-hydroxy-3-({(prop-2-en-1-yloxy)carbonylamino}methyl)azetidine-1-carboxylate has been investigated in several in vitro assays. Preliminary results indicate that this compound exhibits moderate inhibitory activity against certain enzymes associated with inflammatory diseases. Furthermore, its ability to penetrate cellular membranes suggests potential applications in targeted drug delivery systems.

From an industrial perspective, the scalability of this compound's synthesis is a critical factor for its commercialization. Recent developments in continuous-flow chemistry have provided new avenues for large-scale production of complex molecules like this one. By integrating green chemistry principles into the manufacturing process, it is possible to reduce waste and energy consumption while maintaining high product quality.

In conclusion, tert-butyl 3-hydroxy-3-({(prop-2-en-1-yloxy)carbonylamino}methyl)azetidine-1-carboxylate represents a valuable addition to the portfolio of azetidine-based compounds with promising therapeutic potential. As research continues to uncover its full spectrum of biological activities and applications, this compound is expected to play a significant role in advancing modern medicine and materials science.